2-(4-fluorophenyl)-1-(phenylsulfonyl)pyrrolidine

• IUPAC Name: 1-(benzenesulfonyl)-2-(4-fluorophenyl)pyrrolidine
• InChI: InChI=1S/C16H16FNO2S/c17-14-10-8-13(9-11-14)16-7-4-12-18(16)21(19,20)15-5-2-1-3-6-15/h1-3,5-6,8-11,16H,4,7,12H2
• InChI Key: DVKKRVGEYPFVSX-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N(C1)S(=O)(=O)C2=CC=CC=C2)C3=CC=C(C=C3)F
• Molecular Formula: C16H16FNO2S
• Molecular Weight: 305.4 g/mol

Description

2-(4-fluorophenyl)-1-(phenylsulfonyl)pyrrolidine, commonly known as FPPP, is a chemical compound that belongs to the class of pyrrolidine derivatives. It is a research chemical that has been used in scientific research for various purposes, including its potential use as a psychoactive substance.

Mechanism of Action

The exact mechanism of action of FPPP is not well understood, but it is believed to act as a dopamine and norepinephrine reuptake inhibitor, similar to other pyrrolidine derivatives. This leads to an increase in the levels of these neurotransmitters in the brain, resulting in the stimulant and euphoric effects that have been observed.
Biochemical and Physiological Effects:
FPPP has been found to have a variety of biochemical and physiological effects. It has been shown to increase heart rate, blood pressure, and body temperature, which are typical effects of stimulant drugs. It has also been found to increase locomotor activity and induce hyperactivity in animal studies.

Advantages and Limitations for Lab Experiments

FPPP has several advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize and purify, making it readily available for research purposes. However, one limitation is that it is a research chemical, and its effects on humans are not well understood. Additionally, it may have potential safety concerns, and caution should be taken when handling and using it in lab experiments.

Future Directions

There are several future directions for research on FPPP. One area of interest is its potential use as a psychoactive substance and its effects on the brain and behavior. Additionally, further research is needed to understand its potential therapeutic applications and safety concerns. Overall, continued research on FPPP is needed to fully understand its properties and potential applications.

Scientific Research Applications

FPPP has been used in scientific research for various purposes, including its potential use as a psychoactive substance. It has been found to have similar effects to other pyrrolidine derivatives, such as MDPV and α-PVP, which are known to have stimulant and euphoric effects. FPPP has also been studied for its potential use in the treatment of various medical conditions, including depression and anxiety.

Synthesis routes and methods

Procedure details

The title compound, white solid, m.p. 100° C. and MS: m/e=305 (M+) was prepared in accordance with the general method of example 1e from (RS)-2-(4-fluoro-phenyl)-pyrrolidine and benzenesulfonyl chloride.